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Compound of Interest

Compound Name: Fmoc-Gly(allyl)-OH

An In-depth Technical Guide to the Hazards and Safety of Fmoc-L-Allylglycine

For researchers, scientists, and drug development professionals, a thorough understanding of
the hazard profile and safety precautions for all laboratory reagents is paramount. This guide
provides a comprehensive overview of the safety and handling information for Fmoc-L-
Allylglycine, a commonly used protected amino acid in peptide synthesis.

Chemical and Physical Properties

Fmoc-L-Allylglycine is a colorless to light yellow crystalline powder.[1] It is soluble in common
organic solvents like dimethyl sulfoxide (DMSO), dichloromethane, and methanol, with slight
solubility in water.[1] It is stable under dry and dark conditions.[1]

Identifier Value Source
CAS Number 146549-21-5 [21[31[4]1[5]
Molecular Formula C20H19NO4 [21[31[4]
Molecular Weight 337.4 g/mol [2][3]
Form Lyophilized powder [41[6]
Purity >95% [4][6]
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Hazard Identification and Classification

There is some discrepancy in the reported hazard classifications for Fmoc-L-Allylglycine. While
some suppliers classify it as not hazardous, others provide GHS hazard statements. This
variation underscores the importance of handling the compound with caution, assuming it to be
potentially hazardous in the absence of conclusive data.

Classification

System Rating Details Source
Harmful if swallowed,
Causes skin irritation,
GHS Hazard H302, H315, H319, Causes serious eye GBI
Statements H335 irritation, May cause

respiratory irritation.[3]

[7]

Health: O, ) o
o - A rating of O indicates
HMIS Classification Flammability: O, o [2]
minimal hazard.[2]

Physical: 0
] Health: O, Fire: 0, A rating of O indicates
NFPA Rating L [2]
Reactivity: 0 no unusual hazard.[2]

Due to the conflicting information, it is prudent to handle Fmoc-L-Allylglycine as a substance
that is harmful if swallowed, and an irritant to the skin, eyes, and respiratory system.

Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Fmoc-L-

Allylglycine:
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PPE Type Specification

Purpose

) Safety glasses with side-
Eye Protection )
shields or goggles

Prevents eye contact with the

powder.[5]

) Compatible chemical-resistant
Hand Protection

Prevents skin contact.

gloves
) ) ] Required when dusts are
Respiratory Protection NIOSH-approved respirator
generated.
. ) Prevents contamination of
Skin and Body Protection Laboratory coat

personal clothing.[5]

Storage Conditions

Fmoc-L-Allylglycine should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[5][8] Recommended storage temperatures vary by supplier, with some

suggesting 4°CJ[2], while others recommend -20°C for long-term storage.[4][6] The product

should be protected from light and stored away from strong oxidizing agents.[2][8]

Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.

First Aid Measures
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Exposure Route

First Aid Procedure

Source

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
medical attention if irritation or

discomfort persists.

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove
contaminated clothing. Seek
medical attention if symptoms

occur.

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Ensure complete irrigation by
keeping eyelids apart. Seek
medical attention if pain

persists Oor recurs.

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. If vomiting occurs,
lean patient forward or place
on left side to maintain an
open airway and prevent
aspiration. Get medical

attention if symptoms occur.

Spill and Disposal Procedures

For spills, sweep up the material and shovel it into a suitable container for disposal.[5] Avoid

generating dust.[5] Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[8]
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Toxicological Information

Detailed toxicological studies on Fmoc-L-Allylglycine are limited. The toxicological properties
have not been fully investigated.[5] No significant acute toxicological data has been identified,
and there is no information available regarding chronic exposure, carcinogenicity, mutagenic

effects, or reproductive toxicity.[2][5]

Visualized Workflows and Relationships

To further clarify the handling and safety procedures, the following diagrams illustrate key

workflows and logical relationships.
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Standard Laboratory Handling Workflow for Fmoc-L-Allylglycine.
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Emergency Response Procedures for Fmoc-L-Allylglycine.
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Logical Relationship in Risk Assessment for Fmoc-L-Allylglycine.

Conclusion

While Fmoc-L-Allylglycine is a valuable reagent in scientific research and drug development, it
is essential to handle it with care. The available safety data indicates a potential for irritation
and harm if ingested. Adherence to the handling, storage, and emergency procedures outlined
in this guide will help to minimize risk and ensure a safe laboratory environment. Given the
inconsistencies in hazard reporting, a conservative approach to safety is strongly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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